Cas no 2680854-16-2 (1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine)

• Product Name: 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine
• CAS No: 2680854-16-2
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5650193
• PubChem ID: 165918514
• Update Time: 2025-05-30

1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2680854-16-2
• 1-{6-phenyl-2-azaspiro[3.3]heptan-6-yl}methanamine
• EN300-28272471
• 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine

• Inchi： 1S/C13H18N2/c14-8-13(11-4-2-1-3-5-11)6-12(7-13)9-15-10-12/h1-5,15H,6-10,14H2
• InChI Key： HCLIHMKNHFSEIH-UHFFFAOYSA-N
• SMILES： N1CC2(C1)CC(C1C=CC=CC=1)(CN)C2

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine

Introduction to 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine (CAS No. 2680854-16-2)

1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine, a compound with the CAS number 2680854-16-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate spirocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a phenyl group and an azaspiro framework imparts unique chemical properties that make it a promising candidate for further investigation.

The spirocyclic core of 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine is a key structural feature that contributes to its distinct pharmacological profile. Spirocyclic compounds are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The azaspiro moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor interactions. This structural motif is often employed in the design of novel therapeutic agents due to its ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties.

In recent years, there has been a growing interest in the development of azaspiro compounds as pharmacological tools. These molecules have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The phenyl substituent in 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine further enhances its potential by providing additional interactive sites with biological targets. This dual functionality makes the compound an attractive scaffold for structure-based drug design.

One of the most compelling aspects of 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine is its potential as a lead compound for the development of new drugs. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this molecule that exhibit enhanced biological activity. The spirocyclic structure offers a stable platform for further modifications, allowing chemists to fine-tune properties such as solubility, metabolic stability, and target specificity.

The synthesis of 1-{6-phenyl-2-azaspiro3.3heptan-6-yl}methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex spirocyclic frameworks with greater efficiency. These techniques have enabled the preparation of increasingly sophisticated derivatives for medicinal chemistry applications.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological activity are explored to improve drug-like properties. The spirocyclic azaspiro scaffold of 1-{6-phenyl-2-azaspiro3.3heptan-6-yldiamine offers a rich palette for bioisosteric replacements that can enhance pharmacokinetic profiles without compromising efficacy. For instance, replacing the phenyl group with other aromatic or heterocyclic moieties can alter electronic properties and binding interactions with biological targets.

The potential applications of 1-{6-(Phenyl)-2-(Azabicyclo[3.]₃.₁.₇-heptan]-6-yldiamine) extend beyond traditional small-molecule drugs. Its unique structural features make it a valuable intermediate for the synthesis of peptidomimetics and other biologically active peptides. These peptidomimetics can serve as potent inhibitors or modulators of protein-protein interactions, which are critical targets in modern drug discovery.

In conclusion, 1-{6-(Phenethyl)-2-(Azabicyclo[3.]₃.₁.₇-heptan]-6-yldiamine (CAS No. 268085416) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate spirocyclic structure, combined with functional groups such as the phenyl ring and azaspiro moiety, makes it an ideal candidate for further exploration in drug design. As synthetic chemistry continues to evolve, new methodologies will undoubtedly unlock even greater possibilities for harnessing the therapeutic potential of this remarkable molecule.